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Compound of Interest

Compound Name: Cyclopentanecarbonyl chloride

Cat. No.: B1359772 Get Quote

An In-depth Technical Guide to Cyclopentanecarbonyl Chloride

Introduction

Cyclopentanecarbonyl chloride, identified by the CAS number 4524-93-0, is a significant

chemical intermediate in the field of organic synthesis.[1] This compound, which features a

cyclopentane ring attached to a reactive acyl chloride functional group, serves as a valuable

building block for the synthesis of more complex molecules.[1] Its utility is particularly noted in

the preparation of pharmaceuticals, agrochemicals, and other fine chemicals.[2] This guide

provides a comprehensive overview of its properties, synthesis, reactivity, and safe handling

protocols, tailored for researchers, scientists, and professionals in drug development.

Properties of Cyclopentanecarbonyl Chloride
Cyclopentanecarbonyl chloride is a colorless to pale yellow liquid with a pungent odor.[1][2]

It is known for its high reactivity, especially its sensitivity to moisture.[3]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

CAS Number 4524-93-0 [1][3][4][5][6]

Molecular Formula C₆H₉ClO [1][2][4]

Molecular Weight 132.59 g/mol [5]

Appearance
Clear colorless to pale yellow

liquid
[1][2][7]

Boiling Point 161-162 °C [3][8]

Density 1.091 g/mL at 25 °C [3][8]

Refractive Index n20/D 1.4622 [3][8]

Flash Point 60 °C (140 °F) [6]

Solubility
Reacts with water; Soluble in

chloroform
[2][3][9]

Table 2: Safety and Hazard Information
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Hazard Identification Details Source(s)

Signal Word Danger [5][10]

GHS Hazard Statements

H226: Flammable liquid and

vaporH314: Causes severe

skin burns and eye

damageH335: May cause

respiratory irritationH290: May

be corrosive to metals

[3][5][10]

GHS Precautionary

Statements

P210, P233, P240, P280,

P303+P361+P353,

P305+P351+P338

[3]

Hazard Classifications

Flammable Liquid (Category

3)Skin Corrosion (Sub-

category 1B)Serious Eye

Damage (Category 1)Specific

Target Organ Toxicity - Single

Exposure (Category 3)

[5][10]

Personal Protective Equipment

Faceshields, Gloves, Goggles,

Type ABEK (EN14387)

respirator filter

Synthesis of Cyclopentanecarbonyl Chloride
The standard method for synthesizing cyclopentanecarbonyl chloride involves the

chlorination of its corresponding carboxylic acid, cyclopentanecarboxylic acid.[11] This

transformation is typically achieved using common chlorinating agents such as thionyl chloride

(SOCl₂) or oxalyl chloride ((COCl)₂).[11] The use of thionyl chloride is a prevalent and well-

established method.

Experimental Protocol: Synthesis via Thionyl Chloride
This protocol outlines the synthesis of cyclopentanecarbonyl chloride from

cyclopentanecarboxylic acid using thionyl chloride.
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Reactants:

Cyclopentanecarboxylic acid

Thionyl chloride (SOCl₂), typically 1.5 to 2 equivalents

Procedure:

In a round-bottom flask equipped with a reflux condenser and a gas trap (to neutralize HCl

and SO₂ byproducts), add cyclopentanecarboxylic acid.

Slowly add an excess of thionyl chloride to the carboxylic acid at room temperature with

constant stirring.[11]

Gently heat the reaction mixture to reflux. The reaction is typically maintained at this

temperature for 1-2 hours, or until the evolution of hydrogen chloride and sulfur dioxide

gases ceases.[11]

After the reaction is complete, remove the excess thionyl chloride, often by distillation under

reduced pressure.[12]

The resulting crude cyclopentanecarbonyl chloride is then purified by fractional distillation

to yield the final product.[11]

Reaction Setup

Reaction Work-up & Purification

Round-Bottom Flask Reflux Condenser

Cyclopentanecarboxylic Acid
+

Thionyl Chloride (excess)

Gas Trap (HCl, SO₂)

Stirring at Room Temp
then Reflux (1-2h)

Heat Remove excess SOCl₂
(Reduced Pressure)

Reaction Complete Fractional Distillation Pure Cyclopentanecarbonyl
Chloride
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Synthesis workflow for Cyclopentanecarbonyl chloride.

Reactivity and Applications
The reactivity of cyclopentanecarbonyl chloride is dominated by the electrophilic nature of

the carbonyl carbon, which is susceptible to nucleophilic acyl substitution. This makes it a

highly effective reagent for introducing the cyclopentanecarbonyl moiety into various molecules.

Common reactions include:

Esterification: Reacts with alcohols to form cyclopentanoate esters.

Amidation: Reacts with primary or secondary amines to yield cyclopentyl amides.

Friedel-Crafts Acylation: Can be used to acylate aromatic compounds in the presence of a

Lewis acid catalyst.

Due to this versatile reactivity, cyclopentanecarbonyl chloride is employed in the synthesis of

a range of target molecules. For instance, it has been used in the preparation of 3′-N-acyl-7-

trichloroacetyl-paclitaxels and other complex esters and amides.
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General reactivity of Cyclopentanecarbonyl chloride.

Handling and Storage
Given its hazardous nature and reactivity, strict safety protocols must be followed when

handling cyclopentanecarbonyl chloride.

Handling: All operations should be conducted in a well-ventilated area, preferably within a

fume hood.[13] Personal protective equipment, including chemical-resistant gloves, safety

goggles, a face shield, and appropriate respiratory protection, is mandatory.[10] Avoid

contact with skin, eyes, and clothing.[10] Keep the substance away from heat, sparks, open

flames, and other ignition sources.[10][13] Use spark-proof tools and explosion-proof

equipment.[13]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[13] It is

crucial to protect it from moisture, as it reacts with water.[3][13] Therefore, storage under an

inert atmosphere (e.g., nitrogen) is recommended.[2][13] Incompatible materials such as

strong oxidizing agents and strong bases should be stored separately.[13]

Conclusion
Cyclopentanecarbonyl chloride is a fundamental reagent for synthetic chemists, offering a

reliable means to incorporate a cyclopentylcarbonyl group into a wide array of molecules. Its

well-defined properties and reactivity profile, coupled with established synthetic routes, make it

a staple in the production of complex chemical entities. However, its hazardous characteristics

necessitate rigorous adherence to safety precautions during handling and storage to ensure

the well-being of laboratory personnel and the integrity of the experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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